1-(4-Methoxyphenyl)-3-methylbutan-1-amine

• IUPAC Name: 1-(4-methoxyphenyl)-3-methylbutan-1-amine
• InChI: InChI=1S/C12H19NO/c1-9(2)8-12(13)10-4-6-11(14-3)7-5-10/h4-7,9,12H,8,13H2,1-3H3
• InChI Key: FSHDLXLCSWJABP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(C1=CC=C(C=C1)OC)N
• Molecular Formula: C12H19NO
• Molecular Weight: 193.28 g/mol
• CAS No.: 645391-82-8

Description

1-(4-Methoxyphenyl)-3-methylbutan-1-amine, also known as 4-Methyl-Ethcathinone (4-MEC), is a synthetic cathinone that belongs to the amphetamine class of compounds. It is a psychoactive stimulant that has gained popularity in the recreational drug market. However,

Mechanism of Action

The mechanism of action of 4-MEC involves the inhibition of dopamine and norepinephrine reuptake, leading to increased levels of these neurotransmitters in the brain. This results in increased stimulation of the central nervous system and can lead to feelings of euphoria, increased energy, and increased focus.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-MEC include increased heart rate, blood pressure, and body temperature. It also leads to increased levels of dopamine and norepinephrine in the brain, which can result in feelings of euphoria, increased energy, and increased focus.

Advantages and Limitations for Lab Experiments

One advantage of using 4-MEC in lab experiments is its potency and selectivity for dopamine and norepinephrine reuptake inhibition. This makes it a useful tool for investigating the role of these neurotransmitters in the central nervous system. However, one limitation of using 4-MEC is its potential for abuse and addiction, which can make it difficult to control in a laboratory setting.

Future Directions

There are several future directions for research on 4-MEC. One area of interest is the development of new drugs that target dopamine and norepinephrine reuptake inhibition with greater selectivity and fewer side effects. Another area of interest is the investigation of the long-term effects of 4-MEC use on the central nervous system and the potential for addiction and withdrawal. Additionally, further research is needed to investigate the potential therapeutic applications of 4-MEC in the treatment of conditions such as attention deficit hyperactivity disorder (ADHD) and depression.
Conclusion:
In conclusion, 1-(4-Methoxyphenyl)-3-methylbutan-1-amine, or 4-MEC, is a synthetic cathinone that has gained popularity in the recreational drug market. However, it also has scientific research applications, particularly in investigating the role of dopamine and norepinephrine reuptake inhibition in the central nervous system. While there are advantages to using 4-MEC in lab experiments, there are also limitations to its use due to its potential for abuse and addiction. Future research on 4-MEC should focus on developing new drugs with greater selectivity and investigating its potential therapeutic applications.

Synthesis Methods

The synthesis of 4-MEC involves the reaction between 4-methoxyphenylacetone and 3-methylbutanone in the presence of a reducing agent such as aluminum amalgam. This process yields 4-MEC as a white crystalline powder with a melting point of 212-214°C.

Scientific Research Applications

4-MEC has been used in scientific research to investigate its effects on the central nervous system. It has been found to act as a dopamine and norepinephrine reuptake inhibitor, leading to increased levels of these neurotransmitters in the brain. This mechanism of action is similar to other psychoactive stimulants such as amphetamine and cocaine.